2-Chloro-3-fluoro-5-hydroxypyridine

• IUPAC Name: 6-chloro-5-fluoropyridin-3-ol
• InChI: InChI=1S/C5H3ClFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H
• InChI Key: VEHUGRIKMHCJLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)Cl)O
• Molecular Formula: C5H3ClFNO
• DSSTOX Substance ID: DTXSID90654157
• Molecular Weight: 147.53 g/mol
• CAS RN: 870062-76-3

Description

2-Chloro-3-fluoro-5-hydroxypyridine is an organic compound with the molecular formula C5H3ClFNO. It has a molecular weight of 147.54. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H3ClFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H. This indicates the presence of chlorine, fluorine, and a hydroxyl group attached to a pyridine ring.

Physical And Chemical Properties Analysis

This compound is a solid compound. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Structural Analysis and Complex Formation

Research into the structural aspects of halogenated hydroxypyridines, including compounds similar to 2-chloro-3-fluoro-5-hydroxypyridine, has led to insights into their complex formation capabilities. For instance, studies on copper complexes of 6-fluoro-2-hydroxypyridine have revealed the formation of oligomerization of di- and tetra-nuclear units, which are related to the copper complexes formed with analogous 6-chloro ligands. This suggests potential applications in materials science and coordination chemistry due to the unique oligomerization behavior of these complexes (Blake et al., 1995).

Fluorine-18 Labeling for Molecular Imaging

In the realm of molecular imaging, halogenated hydroxypyridines have been utilized in the development of fluorine-18 labeling reagents. One such example is FPyKYNE (2-fluoro-3-pent-4-yn-1-yloxypyridine), a fluoropyridine-based structure designed for labeling macromolecules using click chemistry. This approach is crucial for the advancement of diagnostic imaging, as it facilitates the synthesis of radiotracers for positron emission tomography (PET), providing insights into biological processes at the molecular level (Kuhnast et al., 2008).

Chemical Synthesis and Reactivity

The synthesis and reactivity of halogenated hydroxypyridines have been extensively studied, offering valuable insights into their chemical behavior. For example, research into the synthesis of 2-chloro-5-hydroxynicotinonitrile, a related compound, demonstrates the versatility of halogenated hydroxypyridines in organic synthesis, serving as intermediates for the synthesis of more complex molecules. Such studies are fundamental to expanding the utility of these compounds in various synthetic applications (Ponticello et al., 1980).

Tautomerism and Structural Dynamics

Investigations into the tautomerism and structural dynamics of chlorohydroxypyridines, including those structurally similar to this compound, have provided insights into their chemical properties. Studies have shown how chlorination affects the tautomeric equilibrium of hydroxypyridines, influencing their reactivity and stability. Understanding these dynamics is crucial for the application of these compounds in chemical synthesis and the design of functional materials (Calabrese et al., 2017).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation.

Future Directions

While specific future directions for 2-Chloro-3-fluoro-5-hydroxypyridine are not mentioned in the search results, similar compounds, such as trifluoromethylpyridines, have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of such compounds will be discovered in the future.

Synthesis routes and methods

Procedure details

Under an argon atmosphere, to a mixture of 5-bromo-2-chloro-3-fluoropyridine (4.45 g) and toluene (50 mL) was added dropwise a hexane solution (1.6 M, 15.8 mL) of n-butyllithium at −78° C., and the obtained mixture was stirred at −78° C. for 5 min. To the reaction mixture was added trimethoxyborane (2.84 mL), and the obtained mixture was stirred at −78° C. for 15 min, and then at room temperature overnight. The reaction mixture was cooled to 0° C., 8M aqueous sodium hydroxide solution (3.17 mL) and 30% aqueous hydrogen peroxide (20 mL) were added thereto, and the obtained mixture was stirred at room temperature for 2 hr. The reaction mixture was cooled to 0° C., and saturated aqueous sodium thiosulfate solution was added thereto. The mixture was neutralized with 1M hydrochloric acid, and extracted with ethyl acetate. The combined organic layer was washed with water and saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (2.20 g).